![molecular formula C25H28N2O6S B7715989 N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide](/img/structure/B7715989.png)
N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide, also known as DMT sulfone, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DMT sulfone belongs to the family of tryptamine derivatives, which are known to have psychoactive effects. However, DMT sulfone is not used for recreational purposes, but rather for scientific research.
Mechanism of Action
The exact mechanism of action of N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone is not fully understood. However, it is believed to exert its effects through the activation of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes, including cell survival, neuroprotection, and neurotransmitter release.
Biochemical and Physiological Effects:
N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are involved in the development of various diseases. N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone has also been shown to protect neurons from damage and promote cell survival.
Advantages and Limitations for Lab Experiments
N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It is also highly soluble in water, which makes it easy to administer to cells or animals. However, N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone has some limitations, including its potential toxicity and the lack of understanding of its long-term effects.
Future Directions
There are several future directions for the study of N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone. One direction is to investigate its potential use in the treatment of various diseases, including neurodegenerative diseases and inflammatory disorders. Another direction is to further elucidate its mechanism of action and the signaling pathways involved. Additionally, more research is needed to determine the safety and long-term effects of N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone.
Synthesis Methods
N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone can be synthesized through a multistep process that involves the reaction of 3,4-dimethoxyphenethylamine with sulfur trioxide and subsequent reactions with other reagents. The synthesis of N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone is a complex process that requires specialized equipment and expertise.
Scientific Research Applications
N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, neuroprotective, and antioxidant properties. N-(5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-methoxyphenyl)-2-methylbenzamide sulfone has also been investigated for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
N-[5-[2-(3,4-dimethoxyphenyl)ethylsulfamoyl]-2-methoxyphenyl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2O6S/c1-17-7-5-6-8-20(17)25(28)27-21-16-19(10-12-22(21)31-2)34(29,30)26-14-13-18-9-11-23(32-3)24(15-18)33-4/h5-12,15-16,26H,13-14H2,1-4H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEZICUNKBXRHPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)S(=O)(=O)NCCC3=CC(=C(C=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-{[2-(3,4-dimethoxyphenyl)ethyl]sulfamoyl}-2-methoxyphenyl)-2-methylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.